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Compound of Interest

Compound Name:

2-

(Hydrazinecarbonyl)benzenesulfo

namide

Cat. No.: B022248 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
(Hydrazinecarbonyl)benzenesulfonamide, ensuring compliance with general laboratory

safety protocols.

Important Note: Before proceeding with any disposal protocol, it is imperative to consult your

institution's specific safety data sheets (SDS) and waste disposal guidelines, as regulations

may vary.

Chemical and Safety Data Overview
While specific quantitative safety data for 2-(Hydrazinecarbonyl)benzenesulfonamide is not

readily available, the following table summarizes key information for the closely related and

structurally similar compound, Benzenesulfonamide. This data can serve as a conservative

proxy for assessing potential hazards.
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Property Value Source

Chemical Formula C₇H₉N₃O₃S [1]

Molecular Weight 215.23 g/mol [2]

Appearance Off-white solid [3]

Melting Point 151 - 153 °C [3]

Solubility Soluble in methanol [4]

Hazard Statements
Harmful if swallowed (for

Benzenesulfonamide)
[5]

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Wear protective

gloves/protective clothing/eye

protection/face protection.

[5][6]

Disposal Protocol: A Step-by-Step Approach
The disposal of 2-(Hydrazinecarbonyl)benzenesulfonamide should be managed as a

hazardous chemical waste stream. Adherence to the following protocol is crucial for ensuring

safety and regulatory compliance.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[6]

Hand Protection: Handle with chemically resistant gloves that have been inspected prior to

use.[6]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[6]
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Ventilation: Conduct all handling and disposal procedures in a well-ventilated area,

preferably within a chemical fume hood.[6]

2. Waste Segregation and Collection:

Waste Container: Collect waste 2-(Hydrazinecarbonyl)benzenesulfonamide in a

designated, properly labeled, and compatible hazardous waste container.[7][8] The container

should be kept securely closed except when adding waste.[7][9]

Incompatible Materials: Store this waste separately from strong oxidizing agents and strong

bases.[3]

Solid Waste: For solid residues, use a designated solid waste container.[5]

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., methanol).

Collect the rinsate as hazardous waste. Deface the label on the empty container before

disposal in regular trash, if permitted by your institution.[8]

3. Storage of Chemical Waste:

Designated Area: Store the hazardous waste container in a designated Satellite

Accumulation Area (SAA).[7][9]

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the

chemical name: "2-(Hydrazinecarbonyl)benzenesulfonamide".[7]

Secondary Containment: It is best practice to store the waste container within a secondary

containment vessel to prevent spills.

4. Final Disposal:

Professional Disposal Service: Arrange for the collection and disposal of the hazardous

waste through your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service.[10]

Do Not Dispose Down the Drain: Do not dispose of 2-
(Hydrazinecarbonyl)benzenesulfonamide down the sanitary sewer.[3][11][12]
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Do Not Dispose in Regular Trash: Unused or waste 2-
(Hydrazinecarbonyl)benzenesulfonamide should not be disposed of in the regular trash.

[11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
(Hydrazinecarbonyl)benzenesulfonamide.
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Preparation Phase

Collection & Segregation Phase

Interim Storage Phase

Final Disposal Phase

Start: Generation of
2-(Hydrazinecarbonyl)benzenesulfonamide Waste

Don Appropriate Personal
Protective Equipment (PPE)

Select Labeled, Compatible
Hazardous Waste Container

Collect Solid Waste in
Designated Container

Collect Contaminated Solvents
and Rinsate in Separate Container

Segregate from Incompatible
Materials (Oxidizers, Bases)

Store Sealed Container in
Designated Satellite Accumulation Area (SAA)

Regularly Inspect Container
for Leaks or Damage

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Complete all Necessary
Waste Disposal Documentation

End: Professional Disposal
by Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(Hydrazinecarbonyl)benzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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